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Compound of Interest

Compound Name: fMLPL

Cat. No.: B14422733 Get Quote

Ensuring laboratory safety and proper chemical handling is paramount for researchers and

scientists. This guide provides essential information on the proper disposal procedures for N-

Formyl-Met-Leu-Phe (fMLP), a potent chemotactic peptide commonly used in research.

Adherence to these guidelines is crucial for minimizing environmental impact and ensuring a

safe laboratory environment.

Immediate Safety and Handling Precautions
Before handling fMLP, it is imperative to consult the Safety Data Sheet (SDS) provided by the

manufacturer.[1] As a general guideline, fMLP should be considered hazardous until

comprehensive toxicological information is available.[1] Standard laboratory safety protocols

should be strictly followed. This includes wearing appropriate personal protective equipment

(PPE) such as gloves, eye protection, and a lab coat. Avoid ingestion, inhalation, and contact

with skin and eyes.[1] After handling, it is essential to wash hands and any exposed skin

thoroughly.[1]

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of fMLP and its containers is to entrust them to

an approved waste disposal plant. This ensures that the chemical is managed in a controlled

and environmentally responsible manner.

Operational Steps for Disposal:
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Collection of Waste:

Collect waste fMLP, including unused solutions and contaminated consumables (e.g.,

pipette tips, tubes), in a designated and clearly labeled hazardous waste container.

Ensure the container is compatible with the chemical properties of fMLP and any solvents

used.

Container Management:

Keep the hazardous waste container tightly closed and store it in a well-ventilated area,

away from incompatible materials.

Engage a Licensed Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for the pickup and disposal of the fMLP

waste.

Provide the waste disposal service with a complete and accurate description of the waste,

including the Safety Data Sheet for fMLP.

Documentation:

Maintain a record of the disposed of fMLP waste, including the quantity and date of

disposal, in accordance with your institution's policies and local regulations.

Chemical and Physical Properties of fMLP
For easy reference, the key chemical and physical properties of fMLP are summarized in the

table below.
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Property Value

Molecular Formula C₂₁H₃₁N₃O₅S

Molecular Weight 437.6 g/mol

Appearance White to off-white solid

Solubility

- DMSO: ~30 mg/mL- DMF: ~25 mg/mL-

Ethanol: ~0.5 mg/mL- PBS (pH 7.2): ~0.1

mg/mL

Storage Temperature -20°C

fMLP Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of fMLP.

Caption: Workflow for the safe disposal of fMLP waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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